Cas no 1823886-50-5 (6-Aza-spiro[3.4]octan-1-ol)

• Product Name: 6-Aza-spiro[3.4]octan-1-ol
• CAS No: 1823886-50-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD32197812
• CID: 4779137
• Update Time: 2026-02-27

6-Aza-spiro[3.4]octan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-Aza-spiro[3.4]octan-1-ol
• C1(CCC11CNCC1)O
• 6-Azaspiro[3.4]octan-1-ol
• SB34561

• MDL： MFCD32197812
• Inchi： 1S/C7H13NO/c9-6-1-2-7(6)3-4-8-5-7/h6,8-9H,1-5H2
• InChI Key： RXFBYNJTCWGBCW-UHFFFAOYSA-N
• SMILES： OC1CCC21CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• XLogP3: -0.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 6-Aza-spiro[3.4]octan-1-ol

Professional Introduction to 6-Aza-spiro[3.4]octan-1-ol (CAS No. 1823886-50-5)

6-Aza-spiro[3.4]octan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1823886-50-5, is a significant compound in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound features a spirocyclic core, which is a key feature in designing molecules with enhanced binding affinity and selectivity. Its molecular structure consists of a nitrogen atom incorporated into a spirocyclic system, linking two eight-membered rings, thereby creating a rigid and stable scaffold that is conducive to interactions with biological targets.

The spirocyclic nature of 6-Aza-spiro[3.4]octan-1-ol contributes to its distinct pharmacophoric properties, making it a valuable scaffold for drug discovery. Spirocyclic compounds are known for their ability to exhibit conformational rigidity, which can improve the binding affinity of drug candidates by minimizing conformational entropy loss during receptor binding. This structural motif has been extensively explored in the development of various therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of aza-spiro compounds in modulating biological pathways. The presence of a nitrogen atom in the spirocyclic core allows for diverse functionalization, enabling chemists to tailor the molecule’s properties for specific biological targets. For instance, modifications at the 1-position (as seen in 6-Aza-spiro[3.4]octan-1-ol) can significantly influence the compound’s pharmacokinetic profile and interaction with biological receptors.

One of the most compelling aspects of 6-Aza-spiro[3.4]octan-1-ol is its potential as a lead compound for the development of novel therapeutics. Studies have demonstrated that spirocyclic amine derivatives can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For example, research has shown that analogs of this compound may have applications in treating neurological disorders by interacting with neurotransmitter receptors such as serotonin and dopamine receptors. The rigid spirocyclic framework helps maintain optimal orientation for these interactions, enhancing efficacy.

The synthesis of 6-Aza-spiro[3.4]octan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The spirocyclic core is typically formed through cyclization reactions, often involving intramolecular condensation or oxidation processes. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of these processes.

In terms of biological activity, 6-Aza-spiro[3.4]octan-1-ol has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in inflammation and oxidative stress. These pathways are closely associated with chronic diseases such as arthritis, neurodegenerative disorders, and cardiovascular conditions. The compound’s ability to modulate these pathways makes it an attractive candidate for further investigation into potential therapeutic applications.

The pharmacological profile of 6-Aza-spiro[3.4]octan-1-ol is further enhanced by its favorable solubility characteristics, which facilitate its absorption and distribution within biological systems. This property is crucial for drug development, as poor solubility can limit bioavailability and therapeutic efficacy. By optimizing the molecular structure through strategic functionalization, researchers aim to enhance solubility while maintaining potent biological activity.

Recent research has also explored the use of computational methods to predict and optimize the properties of 6-Aza-spiro[3.4]octan-1-ol derivatives. Molecular modeling techniques have been instrumental in understanding how structural modifications affect binding affinity and selectivity towards target proteins. These computational approaches complement traditional experimental methods by providing rapid screening tools for identifying promising lead compounds.

The future prospects for 6-Aza-spiro[3.4]octan-1-ol are promising, with ongoing studies focusing on expanding its chemical space through library synthesis and structure-based drug design strategies. By leveraging modern synthetic methodologies and computational tools, researchers aim to develop novel analogs with improved pharmacological profiles suitable for clinical development.

In conclusion,6-Aza-spiro[3.4]octan-1-ol (CAS No. 1823886-50-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities。 Its spirocyclic core provides a rigid scaffold that enhances binding affinity， while its nitrogen-containing moiety offers opportunities for diverse functionalization。 As research continues， this compound is expected to contribute to the development of novel therapeutics targeting various diseases， offering hope for improved patient outcomes。